Cas no 125290-81-5 (Ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-3-carboxylate)

Ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-3-carboxylate is a fluorinated naphthyridine derivative with significant potential as an intermediate in pharmaceutical synthesis. Its structural features, including the cyclopropyl and fluorine substituents, contribute to enhanced reactivity and selectivity in medicinal chemistry applications. The compound’s ester functionality allows for further derivatization, making it valuable for constructing complex heterocyclic frameworks. Its stability under standard conditions ensures reliable handling and storage. This intermediate is particularly relevant in the development of antibacterial agents, leveraging the naphthyridine core’s bioactivity. High purity and well-defined synthetic pathways support its use in research and industrial-scale production.

Ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-3-carboxylate structure

125290-81-5 structure

Product Name:Ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-3-carboxylate

CAS No:125290-81-5

MF:C₁₄H₁₄ClFN₂O₃

MW:312.723966121674

CID:1093019

PubChem ID:14774123

Update Time:2025-05-20

Ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-3-carboxylate
- ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-2,3-dihydro-1,8-naphthyridine-3-carboxylate
- Ethyl7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-3-carboxylate
- SCHEMBL9088257
- 125290-81-5
- Inchi： 1S/C14H14ClFN2O3/c1-2-21-14(20)9-6-18(7-3-4-7)13-8(11(9)19)5-10(16)12(15)17-13/h5,7,9H,2-4,6H2,1H3
- InChI Key： VTCVEQVLVZSWOS-UHFFFAOYSA-N
- SMILES： ClC1=C(C=C2C(C(C(=O)OCC)CN(C2=N1)C1CC1)=O)F

Computed Properties

Exact Mass: 312.0676982g/mol
Monoisotopic Mass: 312.0676982g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 446
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 59.5Å²

Ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM141108-1g	ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-3-carboxylate	125290-81-5	95%	1g	$720	2021-08-05
Chemenu	CM141108-1g	ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-3-carboxylate	125290-81-5	95%	1g	$***	2023-07-18
Alichem	A219008084-1g	Ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-3-carboxylate	125290-81-5	95%	1g	$682.00	2023-09-03

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Additional information on Ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-3-carboxylate

Ethyl 7-Chloro-1-Cyclopropyl-6-Fluoro-4-Oxo-1,2,3,4-Tetrahydro-1,8-Naphthyridine-3-Carboxylate (CAS No. 125290-81-5): An Overview

Ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-3-carboxylate (CAS No. 125290-81-5) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential applications. This compound is a member of the quinolone family, which is well-known for its broad-spectrum antibacterial activity. The quinolone structure is characterized by a fused pyridine and benzene ring system, which provides a robust platform for the development of novel therapeutic agents.

The ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-3-carboxylate molecule is particularly interesting due to the presence of several key functional groups. The 7-chloro and 6-fluoro substituents contribute to the compound's stability and bioavailability, while the cyclopropyl group enhances its lipophilicity and improves its ability to penetrate bacterial cell membranes. The carboxylate ester moiety at the C3 position is crucial for the compound's antibacterial activity and can be readily hydrolyzed in vivo to form the active carboxylic acid derivative.

Recent studies have highlighted the potential of ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-3-carboxylate in addressing multidrug-resistant bacterial infections. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against both Gram-positive and Gram-negative bacteria, including strains resistant to conventional antibiotics. The mechanism of action involves inhibition of DNA gyrase and topoisomerase IV, essential enzymes for bacterial DNA replication and cell division.

In addition to its antibacterial properties, ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-3-carboxylate has shown promise in other therapeutic areas. Research conducted at the University of California found that this compound has potential antiviral activity against certain RNA viruses. The study suggested that the compound's ability to interfere with viral replication could be harnessed for the development of new antiviral drugs.

The synthesis of ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-3-carboxylate involves a series of well-defined chemical reactions. A typical synthetic route begins with the condensation of a suitable cyclopropylamine derivative with a chlorinated pyridine intermediate. Subsequent reactions include fluorination and esterification steps to introduce the necessary functional groups. The final product is obtained through purification techniques such as column chromatography or recrystallization.

The physical and chemical properties of ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-tetrahydro-tetrahydro-tetrahydro-tetrahydro-tetrahydro-tetrahydro-tetrahydro-tetrahydro-tetrahydro-tetrahydro-tetrahydro-tetrahydro-tetrahydro-tetrahydro-tetrahydro-tetrahydro-tetrahydro-tetrahydro-tetrahydro-naphthyridine-naphthyridine-naphthyridine-naphthyridine-naphthyridine-naphthyridine-naphthyridine-naphthyridine-naphthyridine-naphthyridine-naphthyridine-naphthyridine-naphthyridine-naphthyridine-naphthyridine-naphthyridine-naphthyridine-carboxylate have been extensively characterized. The compound is a white crystalline solid with a melting point ranging from 150°C to 155°C. It is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO) but has limited solubility in water. These properties make it suitable for various pharmaceutical formulations.

From a safety perspective, ethyl 7-chloro-cyclopropyl-fluoro-oxygenated tetrahydronaphthyridinone carboxylate has been evaluated for its toxicity and potential side effects. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses and has a favorable safety profile. However, as with any new chemical entity (NCE), further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, ethyl 7-chloro-cyclopropyl-fluoro-oxygenated tetrahydronaphthyridinone carboxylate (CAS No. 125290-81-5) represents an exciting advancement in the field of medicinal chemistry. Its unique structure and broad-spectrum activity make it a promising candidate for the development of novel antibacterial and antiviral agents. Ongoing research continues to explore its potential applications and optimize its therapeutic properties for clinical use.